Cas no 15718-49-7 (Guanosine 2',3'-Cyclic Monophosphate Sodium Salt)

• Product Name: Guanosine 2',3'-Cyclic Monophosphate Sodium Salt
• CAS No: 15718-49-7
• MF: C₁₀H₁₁N₅NaO₇P
• MW: 367.187173128128
• CID: 121137
• PubChem ID: 136666649
• Update Time: 2025-07-18

Guanosine 2',3'-Cyclic Monophosphate Sodium Salt Chemical and Physical Properties

Names and Identifiers

• Guanosine, cyclic2',3'-(hydrogen phosphate), sodium salt (1:1)
• GUANOSINE 2':3'-CYCLIC MONOPHOSPHATE SODIUM SALT
• 2':3'-Cycloguanosinphosphat
• cyclic 2',3'-(hydrogen phosphate),monosodium salt
• guanosine 2',3'-cyclic monophosphate sodium salt
• guanosine 2',3'-cyclophosphate monosodium salt
• Guanosine 2',3'-phosphatesodium salt
• guanosine 2':3'-cyclic monophosphate*sodium
• Guanosine,cyclic 2',3'-(hydrogen phosphate),monosodium salt
• Natriumsalz
• MFCD00070126
• GUANOSINE 2/':3/'-CYCLIC MONOPHOSPHATE SODIUM SALT
• HY-N8245
• 15718-49-7
• 2',3'-cGMP (sodium)
• Guanosine-2',3'-cyclic monophosphate sodium salt
• GUANOSINE2:3-CYCLICMONOPHOSPHATESODIUMSALT
• sodium;9-[(3aR,4R,6R,6aR)-6-(hydroxymethyl)-2-oxido-2-oxo-3a,4,6,6a-tetrahydrofuro[3,4-d][1,3,2]dioxaphosphol-4-yl]-2-amino-1H-purin-6-one
• CS-0140612
• GUANOSINE 2'
• Guanosine 2',3'-Cyclic Monophosphate Sodium Salt

• Inchi： 1S/C10H12N5O7P.Na/c11-10-13-7-4(8(17)14-10)12-2-15(7)9-6-5(3(1-16)20-9)21-23(18,19)22-6;/h2-3,5-6,9,16H,1H2,(H,18,19)(H3,11,13,14,17);/q;+1/p-1/t3-,5-,6-,9-;/m1./s1
• InChI Key： KJPSSHNIEXRDDG-GWTDSMLYSA-M
• SMILES： P1(=O)([O-])O[C@@H]2[C@@H](CO)O[C@H]([C@@H]2O1)N1C=NC2C(NC(N)=NC1=2)=O.[Na+]

Computed Properties

• Exact Mass: 367.02900
• Monoisotopic Mass: 367.02937899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 622
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 173Ų

Experimental Properties

• Density: 2.6±0.1 g/cm3
• Solubility: H2O: soluble
• PSA: 187.45000
• LogP: -0.50470

Guanosine 2',3'-Cyclic Monophosphate Sodium Salt Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Guanosine 2',3'-Cyclic Monophosphate Sodium Salt

Guanosine 2',3'-Cyclic Monophosphate Sodium Salt (CAS No. 15718-49-7): A Comprehensive Overview

Guanosine 2',3'-Cyclic Monophosphate Sodium Salt (CAS No. 15718-49-7) is a crucial molecule in the field of biochemistry and pharmacology, playing a significant role in various cellular processes. This compound, also known as cGMP sodium salt, is a cyclic nucleotide that serves as a second messenger in signal transduction pathways. Its unique structure and function make it an essential component in the study of cellular signaling, particularly in the context of cardiovascular and neurological disorders.

The chemical structure of Guanosine 2',3'-Cyclic Monophosphate Sodium Salt consists of a guanosine base linked to a cyclic phosphate group at the 2' and 3' positions of the ribose sugar. This cyclic configuration allows it to interact with specific receptors and enzymes, facilitating its role as a second messenger. The sodium salt form enhances its solubility and stability, making it suitable for various experimental and therapeutic applications.

Recent research has shed light on the diverse biological functions of cGMP sodium salt. One of the most well-known roles of cGMP is its involvement in the relaxation of smooth muscle cells, particularly in the vasculature. This property makes it a valuable target for the development of drugs aimed at treating hypertension and other cardiovascular diseases. For instance, phosphodiesterase inhibitors, which increase cGMP levels by preventing its degradation, have shown promise in clinical trials for conditions such as pulmonary arterial hypertension.

In addition to its cardiovascular applications, Guanosine 2',3'-Cyclic Monophosphate Sodium Salt has been implicated in several neurological processes. Studies have demonstrated that cGMP is involved in synaptic plasticity and memory formation. It acts by modulating the activity of protein kinases, such as protein kinase G (PKG), which phosphorylates target proteins to elicit specific cellular responses. This makes cGMP an important molecule in the study of neurodegenerative diseases and cognitive disorders.

The therapeutic potential of cGMP sodium salt extends beyond cardiovascular and neurological applications. Recent advancements in cancer research have highlighted its role in modulating tumor growth and metastasis. For example, cGMP has been shown to inhibit angiogenesis, the process by which new blood vessels form to supply nutrients to tumors. This property makes it a potential target for anti-angiogenic therapies, which aim to starve tumors by cutting off their blood supply.

In the realm of drug development, Guanosine 2',3'-Cyclic Monophosphate Sodium Salt serves as a valuable tool for screening and characterizing novel compounds. Its ability to activate specific signaling pathways allows researchers to identify molecules that can modulate these pathways for therapeutic benefit. High-throughput screening assays using cGMP as a readout have become increasingly common in pharmaceutical research, facilitating the discovery of new drugs with improved efficacy and safety profiles.

The synthesis and purification of cGMP sodium salt are critical steps in ensuring its quality and consistency for research and clinical applications. Various methods have been developed to synthesize cGMP, including enzymatic approaches and chemical synthesis. Enzymatic methods often involve the use of nucleotide cyclases or phosphodiesterases to convert linear nucleotides into their cyclic forms. Chemical synthesis methods, on the other hand, typically involve multi-step reactions that require careful optimization to achieve high yields and purity.

In conclusion, Guanosine 2',3'-Cyclic Monophosphate Sodium Salt (CAS No. 15718-49-7) is a multifaceted molecule with significant implications in biochemistry, pharmacology, and medicine. Its role as a second messenger in cellular signaling pathways makes it an important target for both basic research and drug development. As ongoing studies continue to uncover new aspects of its biological functions, the potential applications of cGMP sodium salt are likely to expand further, contributing to advancements in various fields of biomedical science.